Cas no 1480853-99-3 (3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline)

• Product Name: 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline
• CAS No: 1480853-99-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6199530
• PubChem ID: 65345966
• Update Time: 2025-05-20

3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline
• 3-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]aniline
• 1480853-99-3
• 3-((1-Methyl-1h-1,2,4-triazol-5-yl)methyl)aniline
• CS-0284159
• EN300-1077422

• Inchi： 1S/C10H12N4/c1-14-10(12-7-13-14)6-8-3-2-4-9(11)5-8/h2-5,7H,6,11H2,1H3
• InChI Key： BIMVEOLAMDXHFD-UHFFFAOYSA-N
• SMILES： N1(C)C(CC2C=CC=C(C=2)N)=NC=N1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline

Introduction to 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline

The compound 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline (CAS No. 1480853-99-3) is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its research and applications.

Chemical Structure and Properties

3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline consists of a triazole ring system substituted with a methyl group at the 1-position and an aniline moiety at the 5-position. The triazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. This arrangement imparts unique electronic properties to the molecule, making it highly versatile for various chemical reactions. The aniline group introduces aromaticity and enhances the molecule's reactivity in certain conditions.

Recent studies have highlighted the importance of methyl-substituted triazole rings in enhancing the stability and reactivity of such compounds. The methyl group acts as an electron-donating substituent, which can influence the electronic distribution within the triazole ring. This property is particularly useful in applications requiring controlled reactivity or selective interactions with other molecules.

Synthesis Methods

The synthesis of 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline involves a series of well-defined steps that leverage modern organic chemistry techniques. One common approach is the nucleophilic substitution reaction between an appropriate triazole derivative and an aniline precursor. Researchers have optimized this process by employing microwave-assisted synthesis or catalytic methods to improve yield and purity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. For instance, solvent-free conditions or the use of biodegradable catalysts have been explored to minimize environmental impact while maintaining high product quality. These methods not only enhance sustainability but also align with current industry trends toward eco-friendly manufacturing processes.

Applications in Materials Science

The compound 3-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline has found significant applications in materials science due to its ability to form stable coordination complexes with metal ions. These complexes are being investigated for their potential use in catalysis and sensor technologies. For example, recent studies have demonstrated that this compound can act as a ligand for transition metals like copper or nickel, enabling highly efficient catalytic cycles in organic transformations.

In addition to catalysis, this compound has shown promise in the development of advanced materials such as conductive polymers and hybrid organic-inorganic frameworks. Its ability to form hydrogen bonds and coordinate with metal ions makes it a valuable building block for constructing hierarchical materials with tailored properties.

Biological Activity and Pharmaceutical Applications

The biological activity of 3-(1-methyl-1H-1,2,4-triazol_